2-(1H-benzo[d]imidazol-1-yl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C21H20N4OS/c1-14-7-3-4-8-16(14)21-24-15(2)19(27-21)11-22-20(26)12-25-13-23-17-9-5-6-10-18(17)25/h3-10,13H,11-12H2,1-2H3,(H,22,26)
• InChI Key: KVBTVZGLFURPFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)CN3C=NC4=CC=CC=C43)C
• Molecular Formula: C21H20N4OS
• Molecular Weight: 376.5 g/mol

Description

The compound “2-(1H-benzo[d]imidazol-1-yl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide” is a complex organic molecule that contains several functional groups, including an imidazole ring and a thiazole ring. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. The methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The imidazole and thiazole rings, along with the acetamide group, would contribute to the overall structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The imidazole and thiazole rings, in particular, are known to participate in a variety of chemical reactions.

Scientific Research Applications

Imidazoles, which are key components of this compound, are used in a variety of everyday applications. .

Bisbenzimidazole derivatives, which are related to the compound , have been studied for their potential as antimicrobial agents. .

Some derivatives of the compound have shown moderate to high inhibitory activities against various tumor cell lines. .

In vitro and in silico studies have been conducted to explain the anticancer activity of a novel syringic acid analog, which is related to the compound . .

The compound has been studied for its potential as a corrosion inhibitor for mild steel in 1 M hydrochloric acid. .

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Future Directions

The future research directions could involve exploring the potential biological activity of this compound, as well as optimizing its synthesis. The development of new synthetic methodologies could also be a focus.